Cas no 1892127-22-8 (2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline)

• Product Name: 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline
• CAS No: 1892127-22-8
• MF: C₁₄H₂₁FN₂
• MW: 236.328346967697
• CID: 6266184
• PubChem ID: 117345538
• Update Time: 2025-11-01

2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline
• 2-[1-(aminomethyl)cyclopentyl]-4-fluoro-N,N-dimethylaniline
• EN300-1758780
• 1892127-22-8

• Inchi： 1S/C14H21FN2/c1-17(2)13-6-5-11(15)9-12(13)14(10-16)7-3-4-8-14/h5-6,9H,3-4,7-8,10,16H2,1-2H3
• InChI Key： VBHKZDYLSYCHFC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(CN)CCCC1)N(C)C

Computed Properties

• Exact Mass: 236.16887684g/mol
• Monoisotopic Mass: 236.16887684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline

Introduction to 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline (CAS No. 1892127-22-8)

2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline (CAS No. 1892127-22-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline consists of a cyclopentyl ring substituted with an aminomethyl group and a 4-fluorophenyl ring attached to a dimethylamino group. The presence of these functional groups imparts specific chemical and biological properties that make this compound a valuable candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline plays a crucial role in modulating its interactions with biological targets, potentially leading to more effective and selective pharmacological effects.

In the context of medicinal chemistry, 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline has been explored for its potential as a lead compound in the development of new drugs. Its unique structure allows it to interact with specific receptors or enzymes, making it a promising candidate for treating various diseases. For instance, preliminary studies have shown that this compound exhibits potent activity against certain types of cancer cells, suggesting its potential as an anticancer agent.

The cyclopentyl ring and the aminomethyl group in 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline contribute to its overall conformational flexibility, which is essential for binding to target proteins. This flexibility can be further optimized through structural modifications to enhance the compound's affinity and selectivity for specific biological targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline. Early results have been encouraging, with the compound demonstrating favorable pharmacological properties and minimal side effects. These findings underscore the importance of continued research and development efforts to fully realize the therapeutic potential of this compound.

In addition to its potential as a therapeutic agent, 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure makes it an attractive starting material for developing a wide range of derivatives with diverse biological activities.

The synthesis of 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline involves several well-established organic reactions, including nucleophilic substitution, reductive amination, and coupling reactions. These synthetic routes have been optimized to achieve high yields and purity, making the compound readily available for research purposes.

To further enhance its therapeutic potential, researchers are exploring various strategies to improve the solubility and bioavailability of 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline. Techniques such as prodrug design and nanoparticle formulations are being investigated to overcome limitations associated with poor solubility and low oral bioavailability.

In conclusion, 2-1-(aminomethyl)cyclopentyl-4-fluoro-N,N-dimethylaniline (CAS No. 1892127-22-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents. Ongoing research efforts aim to optimize its properties and evaluate its safety and efficacy in clinical settings, paving the way for new advancements in drug discovery and development.